Cas no 1448136-35-3 (N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide)

• Product Name: N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide
• CAS No: 1448136-35-3
• MF: C₁₆H₂₁N₅O₂
• MW: 315.370242834091
• CID: 6506077
• Update Time: 2025-06-09

N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide
• N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2-phenoxyacetamide

• Inchi： 1S/C16H21N5O2/c1-20(2)15-13(10-17-16(19-15)21(3)4)18-14(22)11-23-12-8-6-5-7-9-12/h5-10H,11H2,1-4H3,(H,18,22)
• InChI Key： CQDNHHPNEFJEGG-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N(C)C)N=C1N(C)C)(=O)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide

Comprehensive Overview of N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide (CAS No. 1448136-35-3)

N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide, identified by its CAS No. 1448136-35-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivative family, known for its versatile applications in drug discovery and crop protection. Its unique molecular structure, featuring a dimethylamino substituent and a phenoxyacetamide moiety, makes it a promising candidate for modulating biological pathways.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide for its potential to interact with enzyme targets involved in cellular signaling. The compound's CAS No. 1448136-35-3 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

The synthesis of N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its dimethylamino groups enhance solubility and bioavailability, critical factors in drug formulation. Additionally, the phenoxyacetamide segment contributes to its stability under physiological conditions, making it suitable for in vivo studies.

From an agrochemical perspective, this compound exhibits potential as a growth regulator or pesticide due to its ability to interfere with metabolic processes in pests. The combination of pyrimidine and phenoxy functionalities aligns with current trends in sustainable agriculture, where researchers seek eco-friendly alternatives to traditional chemicals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize CAS No. 1448136-35-3, ensuring purity and consistency for research applications. The compound's spectral data is often referenced in peer-reviewed journals, highlighting its reproducibility and reliability in experimental settings.

As the scientific community explores N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide further, its applications may expand into areas like cancer therapy and plant biotechnology. Its CAS No. 1448136-35-3 serves as a key identifier for researchers collaborating across disciplines, fostering innovation in molecular design.

In conclusion, N-2,4-bis(dimethylamino)pyrimidin-5-yl-2-phenoxyacetamide represents a cutting-edge compound with dual utility in pharmaceuticals and agriculture. Its structural complexity and functional diversity underscore its value in addressing contemporary challenges in health and food security. For researchers seeking advanced pyrimidine derivatives, this compound offers a compelling avenue for exploration.